Cas no 33998-17-3 ((5R,8R,9S,10S,13S,14S,16S,17R)-16,17-Dibromo-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene)

• Product Name: (5R,8R,9S,10S,13S,14S,16S,17R)-16,17-Dibromo-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene
• CAS No: 33998-17-3
• MF: C₁₉H₃₀Br₂
• MW: 418.249504566193
• CID: 2665249
• Update Time: 2023-08-06

(5R,8R,9S,10S,13S,14S,16S,17R)-16,17-Dibromo-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene Chemical and Physical Properties

Names and Identifiers

• 16β,17β-Dibromo-5α-androstane
• 16beta,17beta-Dibromo-5alpha-androstane
• (5R,8R,9S,10S,13S,14S,16S,17R)-16,17-Dibromo-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetrad
• (5R,8R,9S,10S,13S,14S,16S,17R)-16,17-Dibromo-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene

• Inchi： 1S/C19H30Br2/c1-18-9-4-3-5-12(18)6-7-13-14(18)8-10-19(2)15(13)11-16(20)17(19)21/h12-17H,3-11H2,1-2H3/t12-,13-,14+,15+,16+,17+,18+,19+/m1/s1
• InChI Key： JMXCJXFDMKKTBG-GCXXXECGSA-N
• SMILES： Br[C@H]1[C@H](C[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCCC[C@@H]3CC[C@H]12)Br

Computed Properties

• Exact Mass: 418.069
• Monoisotopic Mass: 416.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0